Cas no 142636-23-5 (rac-(1R,2S)-2-2-(trimethylsilyl)ethynylcyclohexan-1-ol)

• Product Name: rac-(1R,2S)-2-2-(trimethylsilyl)ethynylcyclohexan-1-ol
• CAS No: 142636-23-5
• MF: C₁₁H₂₀OSi
• MW: 196.361404418945
• CID: 4524344
• PubChem ID: 15006610
• Update Time: 2025-10-28

rac-(1R,2S)-2-2-(trimethylsilyl)ethynylcyclohexan-1-ol Chemical and Physical Properties

Names and Identifiers

• rac-(1R,2S)-2-2-(trimethylsilyl)ethynylcyclohexan-1-ol
• EN300-1637278
• rac-(1R,2S)-2-[2-(trimethylsilyl)ethynyl]cyclohexan-1-ol
• Trans-2-((trimethylsilyl)ethynyl)cyclohexanol
• 142636-23-5

• Inchi： 1S/C11H20OSi/c1-13(2,3)9-8-10-6-4-5-7-11(10)12/h10-12H,4-7H2,1-3H3/t10-,11+/m0/s1
• InChI Key： VQIUWJOPAYJZBQ-WDEREUQCSA-N
• SMILES： [Si](C)(C)(C)C#C[C@@H]1CCCC[C@H]1O

Computed Properties

• Exact Mass: 196.128341792Da
• Monoisotopic Mass: 196.128341792Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 227
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 20.2Ų

Additional information on rac-(1R,2S)-2-2-(trimethylsilyl)ethynylcyclohexan-1-ol

Professional Introduction to rac-(1R,2S)-2-2-(trimethylsilyl)ethynylcyclohexan-1-ol (CAS No. 142636-23-5)

Rac-(1R,2S)-2-2-(trimethylsilyl)ethynylcyclohexan-1-ol, a compound with the CAS number 142636-23-5, is a sophisticated organic molecule that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to a class of molecules known for their structural complexity and potential biological activity. The presence of a cyclohexane ring substituted with an ethynyl group and a trimethylsilyl (TMS) moiety makes it a particularly intriguing subject for study.

The stereochemistry of this compound, specifically the rac-(1R,2S) configuration, is crucial in determining its interactions with biological targets. The cyclohexanone backbone provides a stable scaffold, while the ethynyl group introduces reactivity that can be exploited in synthetic chemistry. The trimethylsilyl group, on the other hand, serves as a protecting group that can be selectively removed under specific conditions, allowing for further functionalization.

In recent years, there has been a growing interest in the development of novel pharmacological agents that leverage the unique properties of organosilicon compounds. The TMS group in rac-(1R,2S)-2-2-(trimethylsilyl)ethynylcyclohexan-1-ol not only enhances the compound's stability but also facilitates its use in various synthetic pathways. This has made it a valuable intermediate in the synthesis of more complex molecules, particularly those aimed at modulating biological pathways.

One of the most promising applications of this compound is in the field of drug discovery. Researchers have been exploring its potential as a precursor to more sophisticated pharmacophores. The ethynyl group can be coupled with a variety of nucleophiles through Sonogashira coupling reactions, allowing for the rapid construction of complex molecular architectures. This capability is particularly useful in the design of small-molecule inhibitors targeting enzymes and receptors involved in critical biological processes.

The stereochemical purity of rac-(1R,2S)-2-2-(trimethylsilyl)ethynylcyclohexan-1-ol is another factor that contributes to its significance in pharmaceutical research. The (1R,2S) configuration has been shown to be particularly effective in certain biological assays, where the spatial arrangement of functional groups plays a critical role in receptor binding and activity. This has led to its incorporation into several high-throughput screening campaigns aimed at identifying new drug candidates.

Recent studies have also highlighted the compound's potential in materials science. The unique combination of functional groups makes it an excellent candidate for developing novel polymers and coatings with enhanced properties. For instance, the ethynyl group can be polymerized to form conjugated polymers that exhibit excellent optoelectronic characteristics. These materials are being explored for applications in organic electronics, such as light-emitting diodes (OLEDs) and organic photovoltaics.

The trimethylsilyl group not only protects the reactive sites but also imparts thermal stability to these materials. This makes rac-(1R,2S)-2-2-(trimethylsilyl)ethynylcyclohexan-1-ol particularly useful in environments where high temperatures are encountered. Such stability is crucial for ensuring that the materials maintain their functionality over time, which is essential for practical applications.

In conclusion, rac-(1R,2S)-2-2-(trimethylsilyl)ethynylcyclohexan-1-ol (CAS No. 142636-23-5) is a multifaceted compound with significant potential across multiple disciplines. Its unique structural features make it an invaluable tool in pharmaceutical research, while its stability and reactivity also make it suitable for advanced materials applications. As research continues to uncover new uses for this compound, its importance is likely to grow even further.